![molecular formula C10H9FN2O2 B6291507 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% CAS No. 2108131-55-9](/img/structure/B6291507.png)
8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95%
Overview
Description
Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are also useful in material science because of their structural character . The compound “8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester” is a derivative of this class of compounds.
Scientific Research Applications
8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% has been used in a variety of scientific research applications. It has been used to study the effects of drug metabolism in vitro and in vivo, as well as to investigate the biochemical and physiological effects of various compounds. In addition, 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% has been used to study the mechanism of action of various drugs and to explore the potential of new drug candidates.
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
The imidazo[1,2-a]pyridine scaffold is known to be involved in various chemical reactions such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
Pharmacokinetics
Related imidazo[1,2-a]pyridine analogues have shown pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have shown cytotoxic effects .
Action Environment
The synthesis and functionalization of imidazo[1,2-a]pyridines are known to be influenced by various reaction conditions .
Advantages and Limitations for Lab Experiments
The use of 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% in laboratory experiments offers several advantages. 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% is a potent inhibitor of cytochrome P450 enzymes and can be used to study the effects of drug metabolism in vitro and in vivo. In addition, 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% is relatively stable, making it suitable for use in long-term experiments. However, there are some limitations to the use of 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% in laboratory experiments. 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% is a relatively expensive compound, and its availability is limited. In addition, 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for the use of 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95%. 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% could be used to study the effects of drugs on the cardiovascular system, the immune system, and the nervous system. In addition, 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% could be used to investigate the potential of new drug candidates. Furthermore, 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% could be used to study the effects of drugs on the metabolism of other compounds, such as hormones and vitamins. Finally, 8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% could be used to study the effects of drugs on the development and progression of various diseases.
Synthesis Methods
8-Fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, 95% can be synthesized in a two-step process. The first step involves the preparation of the starting material, 8-fluoro-imidazo[1,2-a]pyridine-3-carboxylic acid, by reacting 4-fluoro-benzyl bromide with 1-methyl-imidazole in the presence of a base. The second step involves the esterification of the acid with ethyl alcohol in the presence of a catalyst.
properties
IUPAC Name |
ethyl 8-fluoroimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O2/c1-2-15-10(14)8-6-12-9-7(11)4-3-5-13(8)9/h3-6H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXKDWXTDFFOGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2N1C=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-2-(Fmoc-Amino)-1-(5-nitro-1-benzo[d][1,2,3]triazolyl)propane-1-thione](/img/structure/B6291444.png)
![Dodecabenzylbambus[6]uril, bn-bu[6]](/img/structure/B6291447.png)
![[S(R)]-N-[(S)-[3,5-bis(trifluoromethyl)phenyl][2- (diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide, 95%](/img/structure/B6291455.png)
![tert-Butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate](/img/structure/B6291466.png)
![[S(R)]-N-[(R)-[4-(1,1-dimethylethyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide, 95%](/img/structure/B6291472.png)
![[S(R)]-N-[(S)-[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](4-methoxyphenyl)methyl]-2-methyl-2-propanesulfinamide, 95%](/img/structure/B6291475.png)
![(4R)-4-HO-2,6-bis(3,3'',5,5''-tetrakis(CF3)-[1,1':3',1''-terPh]-5'-yl)diNaph[2,1-d:1',2'-f][1,3,2]dioxaphosphepine-4-oxide](/img/structure/B6291484.png)
![(3aR,3a'R,8aS,8a'S)-2,2'-(1,3-Bis(4-(t-butyl)phenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)](/img/structure/B6291493.png)
![Ethyl (3R)-3-[(tert-butoxycarbonyl)amino]-3-phenylpropanoate](/img/structure/B6291498.png)
![Tetrakis[1-(methoxy)-2-methyl-2-propanolato] cerium, [ce(mmp)4], 98%](/img/structure/B6291502.png)